Chloromethyl naphthalene-2-carboxylate

• CAS RN: 49598-76-7
• Molecular Formula: C12H9ClO2
• Molecular Weight: 220.65 g/mol
• IUPAC Name: chloromethyl naphthalene-2-carboxylate
• InChI: InChI=1S/C12H9ClO2/c13-8-15-12(14)11-6-5-9-3-1-2-4-10(9)7-11/h1-7H,8H2
• InChI Key: VEPKRNCULSKWAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)OCCl

Description

Chloromethyl naphthalene-2-carboxylate is a useful research compound. Its molecular formula is C12H9ClO2 and its molecular weight is 220.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A similar procedure (Lu, M. C. et al. J. Med. Chem. 1987, 30, 273-278 and Iyer, R. P. et al. Synth. Commun. 1995, 25, 2739-2749) to that described for the preparation of 50 was followed using 2-naphthoic acid (1.0 g, 5.8 mmol) and oxalyl chloride (2 mL), under reflux for 2 h. A mixture of crude 2-naphthoyl chloride, paraformaldehyde (174 mg, 5.8 mmol) and zinc chloride (6 mg, 0.04 mmol) was then stirred at 80° C. for 2 h. Purification by flash chromatography (hexane/ethyl acetate 4:1) afforded chloromethyl 2-naphthoate (53) as a colourless oil (80 mg, 0.36 mmol, 6%); 1H NMR (400 MHz, CDCl3) δ 5.98 (2H, s, CH2), 7.53-7.64 (2H, m, Ar), 7.87-7.96 (3H, m, Ar), 8.05-8.10 (1H, m, Ar), 8.65 (1H, s, Ar).